Fluorescence probing of the ferric Fenton reaction via novel chelation†

Chemical Communications Pub Date: 2013-10-29 DOI: 10.1039/C3CC47038E

Abstract

A new probe-chelator PET dyad was synthesised, which can be used to detect Fe3+via fluorescence enhancement to discriminate between Fe2+ and Fe3+via Fenton chemistry involving hydrogen peroxide. This is the first BODIPY which works as a 2 : 1 multiplexer for Fe3+, Fe2+ and H2O2.

Graphical abstract: Fluorescence probing of the ferric Fenton reaction via novel chelation
Fluorescence probing of the ferric Fenton reaction via novel chelation†
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